Cas no 2309751-01-5 (4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide
• CAS No: 2309751-01-5
• MF: C₁₇H₂₀FNO₃S₂
• MW: 369.474005699158
• CID: 5338447
• Update Time: 2025-10-31

4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)benzenesulfonamide
• 4-fluoro-3-methyl-N-[oxan-4-yl(thiophen-2-yl)methyl]benzenesulfonamide
• 4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C17H20FNO3S2/c1-12-11-14(4-5-15(12)18)24(20,21)19-17(16-3-2-10-23-16)13-6-8-22-9-7-13/h2-5,10-11,13,17,19H,6-9H2,1H3
• InChI Key： ZDAXSWKKTGUJIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NC(C1=CC=CS1)C1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• XLogP3: 3.2
• Topological Polar Surface Area: 92

Additional information on 4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide

4-Fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide (CAS No. 2309751-01-5): An Emerging Compound in Medicinal Chemistry

4-Fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide (CAS No. 2309751-01-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 4-fluoro and 3-methyl substitutions on the benzene ring, along with the N-(oxan-4-yl)(thiophen-2-yl)methyl moiety, exhibits a complex and versatile chemical structure that has been explored for its pharmacological properties.

The sulfonamide functional group in this compound is particularly noteworthy, as it is a common motif in many drugs and has been associated with a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer properties. The presence of the thiophene ring further adds to the compound's complexity and potential for diverse interactions with biological targets.

Recent studies have highlighted the potential of 4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In another study, researchers at the University of California, San Francisco, explored the anti-cancer properties of 4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide. The compound was found to exhibit selective cytotoxicity against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to the compound's ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The oxan (tetrahydro-pyran) ring present in the compound's structure is known for its ability to enhance the solubility and bioavailability of drugs. This feature is particularly important for compounds that need to cross biological barriers, such as the blood-brain barrier, to exert their therapeutic effects. Preliminary pharmacokinetic studies have shown that 4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life.

The development of 4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide as a therapeutic agent is still in its early stages, but ongoing research continues to uncover new insights into its mechanisms of action and potential applications. Clinical trials are currently being planned to evaluate the safety and efficacy of this compound in human subjects. These trials will be crucial in determining whether 4-fluoro-3-methyl-N-(oxan-4-yl)(thiophen-2-yl)methylbenzene-1-sulfonamide can translate its promising preclinical results into real-world therapeutic benefits.

In conclusion, 4-fluoro-3-methyl-N-(oxan-4-y l)(thiophen -2 -y l) methylbenzene -1 -sulfonamide (CAS No. 2309751 -01 -5) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an exciting area of research with potential applications in treating inflammatory diseases and cancers. As research progresses, it is likely that this compound will continue to attract significant interest from both academic and industrial sectors.